Cas no 61369-27-5 (Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]-)
61369-27-5 structure
Product Name:Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]-
CAS No:61369-27-5
MF:C26H21N3O9S2
MW:583.589644193649
CID:519482
Update Time:2025-04-19
Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]-
- [4-[[8-benzyl-3-oxo-6-(4-sulfooxyphenyl)-7H-imidazo[1,2-a]pyrazin-2-yl]methyl]phenyl] hydrogen sulfate
- ALPHA-LUCIFERIN
- Watasenia Luciferin
-
- Inchi: 1S/C26H21N3O9S2/c30-26-23(15-18-6-10-20(11-7-18)37-39(31,32)33)28-25-22(14-17-4-2-1-3-5-17)27-24(16-29(25)26)19-8-12-21(13-9-19)38-40(34,35)36/h1-13,16,27H,14-15H2,(H,31,32,33)(H,34,35,36)
- InChI Key: PTGHKNQEZNRQKY-UHFFFAOYSA-N
- SMILES: OS(OC1C=CC(CC2C(=O)N3C(=C(NC(C4C=CC(OS(=O)(=O)O)=CC=4)=C3)CC3C=CC=CC=3)N=2)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 583.07200
Experimental Properties
- PSA: 194.12000
- LogP: 5.39600
Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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